Cas no 886504-41-2 (5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde)

• Product Name: 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde
• CAS No: 886504-41-2
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 4788818
• PubChem ID: 7172108
• Update Time: 2025-05-25

5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde
• 5-chloro-2-hydroxy-4-methyl-3-nitro-benzaldehyde
• 3-Nitro-5-chlor-4-methyl-salicylaldehyd
• SCHEMBL2921522
• 886504-41-2
• AKOS015996693
• 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde

• MDL： MFCD06739510
• Inchi： 1S/C8H6ClNO4/c1-4-6(9)2-5(3-11)8(12)7(4)10(13)14/h2-3,12H,1H3
• InChI Key： KSNUVJMFXGJUKA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=C(C(=C1C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 214.9985354g/mol
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

Additional information on 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde

Introduction to 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde (CAS No. 886504-41-2) and Its Emerging Applications in Chemical Biology

5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde, identified by the chemical compound identifier CAS No. 886504-41-2, is a structurally unique aromatic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro, hydroxyl, and nitro substituents on a benzene ring with a methyl group at the 4-position, exhibits a diverse array of chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The structural framework of 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde imparts distinct reactivity patterns, making it a versatile building block for the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring allows for selective functionalization, enabling chemists to tailor its reactivity for specific applications. This balance of functional groups has positioned this compound as a key player in the development of novel bioactive molecules.

In recent years, the pharmaceutical industry has shown increasing interest in aromatic aldehydes due to their broad spectrum of biological activities. 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde has been explored in various contexts, including its potential as a precursor for kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Its nitro group, in particular, can be reduced to an amine or converted into other functional moieties, providing multiple pathways for further derivatization.

One of the most compelling aspects of 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde is its utility in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. Researchers have leveraged its reactive sites to construct fused rings such as pyrazoles, triazoles, and benzothiazoles, which exhibit significant therapeutic potential. For instance, recent studies have demonstrated that derivatives of this compound can modulate enzyme activity by acting as competitive inhibitors or substrates.

The role of 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde in medicinal chemistry has been further highlighted by its incorporation into small-molecule libraries used for high-throughput screening (HTS). These libraries are instrumental in identifying novel drug candidates by testing thousands of compounds against biological targets. The structural diversity offered by this aldehyde has led to the discovery of several lead compounds with promising pharmacological profiles.

Advances in computational chemistry have also enhanced the understanding of how 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde interacts with biological targets. Molecular modeling studies have revealed that its substituents can fine-tune binding affinity and selectivity, which are critical factors in drug design. By optimizing these interactions, researchers aim to develop molecules with improved efficacy and reduced side effects.

The synthesis of 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde itself is an area of active research. Recent methodologies have focused on improving yield and purity while minimizing environmental impact. Green chemistry principles have been applied to develop more sustainable synthetic routes, including catalytic processes that reduce waste and energy consumption. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

Another exciting application of 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde lies in its use as a fluorescent probe in bioimaging studies. Aldehydes are known for their ability to participate in condensation reactions with amino groups, forming Schiff bases that exhibit fluorescence properties. This feature has been exploited to develop probes that can track biological processes in real time, offering insights into cellular mechanisms and disease pathways.

The future prospects for 5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde are vast and multifaceted. As our understanding of molecular interactions deepens, new applications will undoubtedly emerge. Ongoing research aims to expand its utility beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The adaptability and reactivity of this compound ensure its continued relevance in synthetic and applied chemistry.

In conclusion,5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde (CAS No. 886504-41-2) represents a significant asset in modern chemical biology and drug discovery. Its unique structural features enable diverse applications across multiple disciplines, from medicinal chemistry to bioimaging. As research progresses, this compound will likely play an even greater role in shaping the future of chemical innovation.